Cas no 1806063-59-1 (4-Bromo-2-(difluoromethyl)-5-fluoro-3-methoxypyridine)

• Product Name: 4-Bromo-2-(difluoromethyl)-5-fluoro-3-methoxypyridine
• CAS No: 1806063-59-1
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• CID: 4809931
• Update Time: 2025-07-19

4-Bromo-2-(difluoromethyl)-5-fluoro-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-5-fluoro-3-methoxypyridine

• Inchi： 1S/C7H5BrF3NO/c1-13-6-4(8)3(9)2-12-5(6)7(10)11/h2,7H,1H3
• InChI Key： ONWZOGATYSWGLZ-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C(F)F)C=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.3
• Topological Polar Surface Area: 22.1

Additional information on 4-Bromo-2-(difluoromethyl)-5-fluoro-3-methoxypyridine

Introduction to 4-Bromo-2-(difluoromethyl)-5-fluoro-3-methoxypyridine (CAS No. 1806063-59-1)

4-Bromo-2-(difluoromethyl)-5-fluoro-3-methoxypyridine, identified by the chemical identifier CAS No. 1806063-59-1, is a significant compound in the realm of pharmaceutical and agrochemical research. This pyridine derivative exhibits a unique structural framework that has garnered considerable attention from the scientific community due to its potential applications in drug discovery and material science. The presence of multiple fluorine atoms and a bromine substituent enhances its reactivity, making it a valuable intermediate in synthesizing complex molecules.

The compound's molecular structure consists of a pyridine core substituted with a bromo group at the 4-position, a difluoromethyl group at the 2-position, a fluoro group at the 5-position, and a methoxy group at the 3-position. This arrangement imparts distinct electronic and steric properties, which are critical for its role in organic synthesis. The bromo atom, in particular, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more elaborate molecular architectures.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in developing bioactive compounds. The fluorine atoms in 4-Bromo-2-(difluoromethyl)-5-fluoro-3-methoxypyridine contribute to improved metabolic stability, lipophilicity, and binding affinity to biological targets. These attributes are particularly valuable in the design of small-molecule inhibitors targeting enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. For instance, fluorinated pyridines have been incorporated into kinase inhibitors, where their electronic properties modulate enzyme activity and selectivity.

One of the most compelling aspects of this compound is its utility as a building block in fragment-based drug design. Researchers have leveraged its scaffold to develop novel therapeutics by appending pharmacophoric groups through iterative chemical transformations. The difluoromethyl moiety, in particular, is known to enhance binding interactions due to its ability to engage with hydrophobic pockets and polar residues in protein targets. This feature has been exploited in the synthesis of antiviral agents, where the increased hydrophobicity conferred by the difluoromethyl group improves drug residence time and efficacy.

The pharmaceutical industry has also explored derivatives of 4-Bromo-2-(difluoromethyl)-5-fluoro-3-methoxypyridine for their potential as agrochemicals. Fluorinated pyridines exhibit herbicidal and pesticidal properties by interfering with essential metabolic pathways in weeds and pests. The combination of halogenated substituents enhances their bioactivity while minimizing environmental impact. For example, recent studies have demonstrated that analogs of this compound exhibit potent activity against resistant weed species by inhibiting key enzymes involved in photosynthesis and amino acid biosynthesis.

In academic research, this compound has been employed as a precursor for synthesizing novel heterocyclic systems with applications beyond pharmaceuticals. Its versatile reactivity allows chemists to explore diverse structural motifs, including fused rings and polycycles, which are prevalent in natural products and advanced materials. The incorporation of fluorine atoms into these systems often leads to improved material properties such as thermal stability and electronic conductivity, making them attractive for use in organic electronics and catalysis.

The synthesis of 4-Bromo-2-(difluoromethyl)-5-fluoro-3-methoxypyridine itself presents an intriguing challenge due to the need for precise functionalization at multiple positions on the pyridine ring. State-of-the-art synthetic methodologies involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. Advances in catalytic systems have enabled more efficient routes to this compound, reducing both reaction times and waste generation—a critical consideration in sustainable chemistry.

Future directions for research on this compound may include exploring its role in developing next-generation therapeutics targeting emerging infectious diseases and chronic conditions. The growing prevalence of drug-resistant pathogens underscores the need for innovative molecular architectures that can overcome existing therapeutic limitations. Additionally, the integration of computational chemistry techniques can aid in predicting novel derivatives with enhanced pharmacological profiles.

In conclusion,4-Bromo-2-(difluoromethyl)-5-fluoro-3-methoxypyridine (CAS No. 1806063-59-1) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop new bioactive molecules for pharmaceuticals and agrochemicals alike. As research continues to uncover new possibilities for this versatile intermediate, its significance is poised to grow further within both academic and industrial settings.